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Compound of Interest

Compound Name: Pentylcyclopentane

Cat. No.: B1328772

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentylcyclopentane, establishing
the synonymity of the name "amylcyclopentane™” and detailing its chemical and physical
properties, potential synthesis and analytical methodologies, and its applications in various
scientific and industrial fields. This document is intended to be a valuable resource for
professionals in research, drug development, and materials science.

Nomenclature and Synonymity

Pentylcyclopentane, a saturated hydrocarbon, consists of a five-membered cyclopentane ring
substituted with a five-carbon pentyl group. In chemical literature and commercial listings, it is
frequently referred to by its synonym, "amylcyclopentane”. The term "amyl" is a common, non-
systematic name for a pentyl group. Other recognized synonyms include n-
pentylcyclopentane, 1-cyclopentylpentane, and cyclopentane, pentyl-.[1][2] The compound is
unambiguously identified by its CAS Registry Number: 3741-00-2.[1][2]

Physicochemical Properties

Pentylcyclopentane is a colorless liquid at room temperature with low volatility.[1] Its non-
polar nature makes it sparingly soluble in water but miscible with many organic solvents.[1] The
key physicochemical properties of pentylcyclopentane are summarized in Table 1.
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Table 1: Physicochemical Properties of Pentylcyclopentane

Property Value Reference(s)
Molecular Formula CioH20 [1][2]
Molecular Weight 140.27 g/mol [1][2]
CAS Number 3741-00-2 [1112]
IUPAC Name Pentylcyclopentane [2]
Boiling Point 180 °C

Melting Point -82.99 °C

Density 0.79 g/cm?3

Refractive Index 1.4350to 1.4370

Flash Point 38°C

Water Solubility 115 pg/kg at 25 °C

Henry's Law Constant 1.82at25°C

Experimental Protocols

Hypothetical Synthesis of Pentylcyclopentane via
Grignard Reaction

While specific, detailed industrial synthesis protocols for pentylcyclopentane are proprietary, a
plausible and common laboratory-scale synthesis involves the Grignard reaction. This method
is a versatile carbon-carbon bond-forming reaction.

Objective: To synthesize pentylcyclopentane from bromocyclopentane and 1-bromopentane.
Reaction Scheme:

« Formation of the Grignard Reagent: Bromocyclopentane + Mg — Cyclopentylmagnesium
bromide
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o Coupling Reaction: Cyclopentylmagnesium bromide + 1-bromopentane -
Pentylcyclopentane + MgBr2

Materials:
e Bromocyclopentane
e 1-Bromopentane
e Magnesium turnings
e Anhydrous diethyl ether or tetrahydrofuran (THF)
¢ lodine crystal (as an activator)
e Saturated aqueous ammonium chloride solution
e Anhydrous magnesium sulfate
o Standard laboratory glassware for anhydrous reactions
Procedure:
o Preparation of the Grignard Reagent:
o All glassware must be thoroughly dried to exclude moisture.

o Magnesium turnings and a small crystal of iodine are placed in a round-bottom flask under
an inert atmosphere (e.g., nitrogen or argon).

o A solution of bromocyclopentane in anhydrous diethyl ether is added dropwise to the
magnesium turnings. The reaction is initiated, which is often indicated by a color change
and gentle refluxing. The mixture is stirred until the magnesium is consumed.

e Coupling Reaction:

o The freshly prepared cyclopentylmagnesium bromide solution is cooled in an ice bath.
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o A solution of 1-bromopentane in anhydrous diethyl ether is added dropwise to the
Grignard reagent.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then refluxed for several hours to ensure the completion of the reaction.

o Work-up and Purification:

o The reaction mixture is cooled and then quenched by the slow addition of a saturated
agueous ammonium chloride solution.

o The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

o The combined organic extracts are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.

o The solvent is removed by rotary evaporation.

o The crude product is purified by fractional distillation to yield pure pentylcyclopentane.
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Hypothetical Grignard Synthesis of Pentylcyclopentane

Bromocyclopentane Magnesium (Mg)

Cyclopentylmagnesium bromide

(Grignard Reagent) 1-Bromopentane

&+ 1-Bromopentane

Pentylcyclopentane
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Pentylcyclopentane as a Biofuel Component
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1328772#amylcyclopentane-as-a-
synonym-for-pentylcyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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